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Get Quote

Chemical Identification of Phenylacetone Oxime

The table below summarizes the basic identifying information found for phenylacetone oxime, which is

consistent across sources.

Property Details

Common Name Phenylacetone oxime [1] [2]

Chemical Name 1-Phenyl-2-propanone oxime [2]

CAS Number 13213-36-0 [1] [2]

Molecular Formula C₉H₁₁NO [1] [2]

Molecular Weight 149.2 g/mol [2]

Appearance Yellow to Pale Yellow Color Liquid [2]
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Since specific methods for phenylacetone oxime are not available, here is a general framework and

techniques based on established analytical practices that your team can apply [3].

Common Analytical Techniques

For developing your own methods, consider these techniques commonly used for organic compound

analysis:

Chromatography: Reversed-Phase HPLC is a standard technique for quantitative analysis and
impurity profiling [3]. Chiral HPLC would be essential if characterizing enantiomers, using columns

with polysaccharide-based stationary phases [4].
Spectroscopy: UV-Vis Spectroscopy can be used for quantification, leveraging the compound's

absorption of ultraviolet or visible light [5].
Hyphenated Techniques: Coupling separation techniques like GC or HPLC with Mass
Spectrometry (MS) provides high sensitivity and confirmation of identity [6].
Capillary Electrophoresis (CE): A miniaturized separation technique offering high efficiency and low

solvent consumption, valuable for forensic and chiral analysis [6].

Core Validation Parameters

The following workflow outlines the key parameters required to demonstrate that an analytical method is

suitable for its intended use [3].
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To obtain the specific information you need:

Consult Specialized Databases: Search in scientific journals (ACS, RSC, Springer) and patent
literature using the CAS Number (13213-36-0) as a keyword.

Contact Suppliers: Reach out to chemical suppliers like GLP Pharma Standards directly to inquire
if they provide analytical data or methods with their products [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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